![molecular formula C13H14FN5O3 B2463442 4-(3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carbonyl)-1H-imidazol-2(3H)-one CAS No. 2195939-20-7](/img/structure/B2463442.png)
4-(3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carbonyl)-1H-imidazol-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carbonyl)-1H-imidazol-2(3H)-one, commonly known as FPI-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. FPI-1 is a small molecule inhibitor of the protein-protein interaction between the transcription factor STAT3 and the coactivator CBP.
Scientific Research Applications
Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity
Research by Hammam et al. (2005) details the synthesis of fluoro-substituted benzo[b]pyran derivatives, demonstrating anticancer activity against lung cancer cell lines. This study exemplifies the potential of fluorine-containing compounds in developing anticancer agents, suggesting a broader application of similar fluorine-modified chemicals in therapeutic research (Hammam, El-Salam, Mohamed, & Hafez, 2005).
Role of Orexin-1 Receptor Mechanisms on Compulsive Food Consumption
Piccoli et al. (2012) investigated the effects of various compounds, including a selective OX1R antagonist with a fluorine substituent, on binge eating in rats. This research highlights the importance of fluorinated compounds in studying neurobehavioral disorders and developing treatments for eating disorders (Piccoli et al., 2012).
Antioxidant and Antifungal Selenazolopyrimidines
A study by Sheikhi-Mohammareh et al. (2020) on the synthesis of selenazolopyrimidines incorporating piperidine and fluorine showcased significant antioxidant and antifungal activities. This indicates the utility of incorporating fluorine and piperidine in designing compounds for treating oxidative stress-related diseases and fungal infections (Sheikhi-Mohammareh, Shiri, Beyzaei, & Yarmohammadi, 2020).
CBr4 Mediated Oxidative C-N Bond Formation
Huo et al. (2016) reported a method involving carbon tetrabromide mediated oxidative C-N bond formation to create complex imidazo[1,2-α]pyrimidines. This synthetic strategy could be relevant for constructing the scaffold of the target compound, illustrating the versatility of such methodologies in synthesizing heterocyclic compounds (Huo, Tang, Xie, Wang, & Dong, 2016).
Synthesis and Biological Studies of Novel Series
Research by Bukhari et al. (2013) on the synthesis of novel 4-(4-(1H-imidazol-1-yl)phenyl)-6-arylpyrimidin-2-amines for PDE inhibition and antimicrobial activities further supports the concept that structurally complex fluorinated compounds can have diverse biological activities, underlining their potential in drug discovery (Bukhari, Ahmad, Hussain, Rizvi, & Ahmad, 2013).
properties
IUPAC Name |
4-[3-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carbonyl]-1,3-dihydroimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN5O3/c14-8-4-16-13(17-5-8)22-9-2-1-3-19(7-9)11(20)10-6-15-12(21)18-10/h4-6,9H,1-3,7H2,(H2,15,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXRXNIKPKVWJIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CNC(=O)N2)OC3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.